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Compound of Interest

Compound Name: Regelinol

Cat. No.: B1679257

Disclaimer: This document provides essential safety and logistical information for handling
Regelinol, an antitumor ursene-type triterpenoid. A specific Safety Data Sheet (SDS) for
Regelinol (CAS #109974-22-3) was not publicly available at the time of this writing. The
following guidance is based on best practices for handling potent, powdered research
compounds and should be supplemented with a substance-specific SDS obtained from your
supplier. The supplier's SDS is the primary source for definitive safety information.

Regelinol is identified as an antitumor ursene-type triterpenoid isolated from Tripterygium
regelii. As a potent, biologically active compound, it must be handled with stringent safety
measures to prevent personnel exposure and environmental contamination.

Immediate Safety and Personal Protective
Equipment (PPE)

Due to its potential potency and cytotoxic effects, a comprehensive approach to PPE is
mandatory. The primary goal is to prevent inhalation, skin contact, and ingestion.

Engineering Controls:

o Primary: All handling of powdered Regelinol (weighing, reconstituting) must be conducted in
a certified chemical fume hood, a ducted Class Il biological safety cabinet, or a glove box.

e Secondary: The laboratory should have controlled access and be equipped with appropriate
ventilation.
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Personal Protective Equipment (PPE):

» Hand Protection: Double gloving with nitrile gloves is required. The outer glove should be
changed immediately upon contamination.

» Body Protection: A disposable, solid-front protective gown with tight-fitting cuffs is essential.

o Eye Protection: ANSI-approved safety glasses with side shields or chemical splash goggles

must be worn.

o Respiratory Protection: When handling the powder outside of a containment system, a
NIOSH-approved respirator with a particulate filter (N95 or higher) is necessary.

A summary of required PPE is provided in the table below.

Equipment Type Specification
Gloves Nitrile, powder-free, double-gloved
Gown Disposable, solid-front, with knit cuffs

ANSI-approved safety glasses or chemical

Eye Protection
goggles

Respiratory NIOSH-approved N95 or higher (if needed)

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the essential steps for safely handling Regelinol powder and solutions in

a laboratory setting.
1. Preparation and Pre-Handling:

» Designate a specific area within a fume hood for handling Regelinol.

o Cover the work surface with disposable, absorbent bench paper.

o Assemble all necessary equipment (spatulas, weigh boats, vials, solvents, vortexer) within
the containment area before introducing the compound.

e Don all required PPE as specified above.
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. Weighing and Reconstitution:

Perform all weighing operations within the designated containment area.

Use dedicated or disposable spatulas and weigh boats.

Carefully transfer the desired amount of Regelinol powder.

To reconstitute, add the solvent to the vial containing the powder slowly to avoid
aerosolization.

Cap the vial securely before mixing or vortexing.

. Post-Handling and Decontamination:

Wipe down all surfaces in the containment area with an appropriate deactivating solution
(e.g., 10% bleach solution followed by 70% ethanol), if compatible with the equipment.
Carefully remove the outer pair of gloves and dispose of them as hazardous waste.
Remove the protective gown and the inner pair of gloves, disposing of them as hazardous
waste.

Wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from handling Regelinol must be treated as hazardous chemical waste.

e Solid Waste:

o Includes contaminated PPE (gloves, gowns), disposable labware (weigh boats, pipette
tips), and bench paper.

o Collect in a dedicated, clearly labeled, and sealed hazardous waste container.

e Liquid Waste:

o Includes unused solutions and rinse from decontaminated glassware.

o Collect in a sealed, compatible, and clearly labeled hazardous waste container. Do not mix
with other solvent waste streams unless compatibility is confirmed.

» Disposal Procedure:
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o All hazardous waste must be disposed of through your institution's Environmental Health
and Safety (EHS) office. Follow all local, state, and federal regulations for hazardous
waste disposal.

Experimental Workflow and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling and disposal of
Regelinol.
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Fig. 1: Workflow for Safe Handling and Disposal of Regelinol.
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 To cite this document: BenchChem. [Essential Safety and Handling Guidelines for Regelinol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679257#personal-protective-equipment-for-
handling-regelinol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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